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These application notes provide a comprehensive overview and detailed protocols for

investigating the synergistic anti-tumor effects of a novel antibody-drug conjugate (ADC), Anti-
CCL2 (Carlumab)-SPDB-DM4, in combination with checkpoint inhibitors. The protocols are

intended for researchers in oncology, immunology, and drug development.

Introduction and Scientific Rationale
The chemokine C-C motif ligand 2 (CCL2), also known as monocyte chemoattractant protein-1

(MCP-1), is a critical signaling molecule often secreted by tumor cells. High expression of

CCL2 in the tumor microenvironment (TME) is associated with the recruitment of tumor-

associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs). These

immunosuppressive cell populations hinder the efficacy of cancer immunotherapies, including

checkpoint inhibitors (CPIs), by suppressing T-cell function and promoting an immune-evasive

TME.

This protocol outlines a strategy to overcome this resistance mechanism by combining two

therapeutic modalities:
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An Anti-CCL2 Antibody-Drug Conjugate (ADC): Carlumab, a human monoclonal antibody

targeting CCL2, is conjugated to the potent microtubule-disrupting agent DM4 via the

cleavable SPDB linker. This ADC, termed Carlumab-SPDB-DM4, is designed to selectively

deliver a cytotoxic payload to CCL2-expressing tumor cells and stromal cells within the TME.

Checkpoint Inhibitors (e.g., Anti-PD-1/PD-L1): These agents block inhibitory pathways that

regulate T-cell activation, thereby unleashing a pre-existing or induced anti-tumor immune

response.

The central hypothesis is that Carlumab-SPDB-DM4 will not only exert direct cytotoxic effects

but will also remodel the TME by depleting CCL2-producing cells. This reduction in

immunosuppressive myeloid cell recruitment is expected to enhance the anti-tumor activity of

checkpoint inhibitors, leading to a durable and synergistic therapeutic response.

Mechanism of Action: A Dual Approach
The proposed synergistic mechanism of combining Carlumab-SPDB-DM4 with a checkpoint

inhibitor, such as an anti-PD-1 antibody, is illustrated below. The ADC targets and eliminates

CCL2-producing tumor and stromal cells, which in turn reduces the recruitment of

immunosuppressive myeloid cells (TAMs, MDSCs) to the TME. This "reprogrammed" TME,

now less immunosuppressive, allows for enhanced infiltration and activation of cytotoxic T

lymphocytes (CTLs), whose activity is further amplified by the checkpoint inhibitor.
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Caption: Proposed synergistic mechanism of Carlumab-SPDB-DM4 and Anti-PD-1 therapy.

Experimental Protocols
This protocol describes a study to evaluate the anti-tumor efficacy of Carlumab-SPDB-DM4 as

a monotherapy and in combination with an anti-mouse PD-1 antibody in a syngeneic mouse
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model.

Materials:

Cell Line: MC38 (colon adenocarcinoma) or Pan02 (pancreatic ductal adenocarcinoma),

which are known to establish an immunosuppressive TME.

Animals: 6-8 week old female C57BL/6 mice.

Therapeutics:

Carlumab-SPDB-DM4 (murinized surrogate)

Anti-mouse PD-1 antibody (clone RMP1-14 or similar)

Isotype control IgG antibody

Vehicle (e.g., PBS)

Reagents: Matrigel, cell culture media, trypan blue.

Workflow Diagram:

Phase 1: Tumor Implantation Phase 2: Treatment

Phase 3: Monitoring & Endpoints

Day 0:
Implant 1x10^6
MC38 cells s.c.

into C57BL/6 mice

Day 7-10:
Tumors reach ~100 mm³
Randomize into groups

Initiate Dosing:
ADC: i.v., once

Anti-PD-1: i.p., 2x/week Monitor Tumor Volume
(2-3x / week)

Record Body Weight
Endpoint Analysis:

Tumor Growth Inhibition (TGI)
Survival Analysis

Ex vivo analysis (Day 21)

Click to download full resolution via product page

Caption: Workflow for the in vivo combination efficacy study.

Procedure:
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Tumor Implantation: Subcutaneously inject 1 x 10^6 MC38 cells, resuspended in 100 µL of a

1:1 mixture of PBS and Matrigel, into the right flank of each mouse.

Tumor Growth Monitoring: Monitor tumor growth using digital calipers. Tumor volume is

calculated using the formula: (Length x Width²) / 2.

Randomization and Treatment: When tumors reach an average volume of 80-120 mm³,

randomize mice into treatment groups (n=10 per group):

Group 1: Vehicle + Isotype IgG

Group 2: Carlumab-SPDB-DM4 (e.g., 3 mg/kg, single intravenous dose) + Isotype IgG

Group 3: Vehicle + Anti-PD-1 mAb (e.g., 10 mg/kg, intraperitoneal dose, twice weekly)

Group 4: Carlumab-SPDB-DM4 + Anti-PD-1 mAb (dosed as above)

Efficacy Endpoints:

Continue monitoring tumor volume and body weight until tumors reach the predetermined

endpoint size (e.g., 2000 mm³) or show signs of ulceration.

Calculate Tumor Growth Inhibition (TGI) for each group relative to the vehicle control

group.

Monitor survival and perform Kaplan-Meier analysis.

This protocol details the analysis of immune cell populations within the TME following

treatment.

Procedure:

Tumor Collection: At a pre-defined time point (e.g., Day 21, or when tumors in the control

group reach ~500 mm³), euthanize a subset of mice from each group (n=3-5 per group).

Tumor Dissociation: Excise tumors, weigh them, and mechanically and enzymatically

dissociate them into a single-cell suspension using a tumor dissociation kit (e.g., Miltenyi

Biotec).
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Flow Cytometry Staining:

Perform surface staining for immune cell markers. A typical panel would include:

T-Cells: CD45, CD3, CD4, CD8

Myeloid Cells: CD45, CD11b, F4/80 (macrophages), Ly6G/Ly6C (MDSCs)

Checkpoint/Activation Markers: PD-1, TIM-3, Ki-67

Perform intracellular staining for cytokines (e.g., IFN-γ, TNF-α) or transcription factors

(e.g., FoxP3 for regulatory T-cells) after appropriate stimulation and

fixation/permeabilization steps.

Data Acquisition and Analysis: Acquire data on a multi-color flow cytometer and analyze

using software like FlowJo or FCS Express to quantify the percentage and absolute counts

of different immune cell populations.

Data Presentation: Representative Results
The following tables present hypothetical data from the experiments described above to

illustrate expected outcomes and proper data structuring.

Table 1: In Vivo Anti-Tumor Efficacy

Treatment Group Dose & Schedule
Mean Tumor
Volume (mm³) at
Day 21 ± SEM

Tumor Growth
Inhibition (%)

1. Vehicle + Isotype
IgG

- 1250 ± 150 -

2. Carlumab-SPDB-

DM4
3 mg/kg, single dose 875 ± 110 30%

3. Anti-PD-1 mAb 10 mg/kg, 2x/week 750 ± 95 40%

| 4. Combination | As above | 250 ± 55 | 80% |
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Table 2: Ex Vivo Immune Cell Profiling in the TME (Day 21)

Treatment Group
% CD8+ T-Cells of
CD45+ Cells

% MDSCs
(CD11b+Ly6G+) of
CD45+ Cells

CD8+/MDSC Ratio

1. Vehicle + Isotype
IgG

5.2 ± 0.8 25.5 ± 3.1 0.20

2. Carlumab-SPDB-

DM4
7.1 ± 1.0 15.1 ± 2.5 0.47

3. Anti-PD-1 mAb 10.3 ± 1.5 23.8 ± 2.9 0.43

| 4. Combination | 18.5 ± 2.2 | 8.2 ± 1.8 | 2.26 |

CCL2 Signaling Pathway
The diagram below illustrates the canonical CCL2 signaling pathway, which leads to the

chemotaxis of myeloid cells. Carlumab-SPDB-DM4 targets the source of the ligand (CCL2),

thereby preventing the initiation of this cascade.
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Caption: Simplified CCL2-CCR2 signaling pathway leading to cell migration.
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Conclusion
The combination of an anti-CCL2 ADC like Carlumab-SPDB-DM4 with checkpoint inhibitors

represents a promising strategy to overcome myeloid-mediated immunosuppression in the

TME. The provided protocols offer a robust framework for preclinical evaluation of this

therapeutic approach, focusing on efficacy and mechanism of action. The expected outcome is

a synergistic anti-tumor response driven by both direct cytotoxicity and immune-mediated

tumor rejection, providing a strong rationale for further clinical development.

To cite this document: BenchChem. [Application Notes & Protocols: Combining Anti-CCL2
(Carlumab)-SPDB-DM4 with Checkpoint Inhibitors]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10800599/docs#application-notes-
protocols-combining-anti-ccl2-carlumab-spdb-dm4-with-checkpoint-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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